Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing
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Compound Focus: Tetrabutylphosphonium hydroxide

CAS No.: 14518-69-5

Cat. No.: S1509027

Tetrabutylphosphonium Hydroxide Hazards Overview

The table below summarizes key safety and hazard information for TBPH.

Property/Information Details

CAS Number 14518-69-5 [1] [2]

Physical Form Clear colorless to slightly yellow liquid solution (typically 40% in water) [2]
Hazard Classification Dangerous Good/Corrosive [1]

GHS Hazard Statement  H314 (Causes severe skin burns and eye damage) [2]
NFPA 704 Rating Health: 3, Flammaubility: 0, Instability: 0 [2]
Transport Information UN 3267, Packing Group 1l [2]

Key Hazard Strong alkaline solution; corrosive to skin, eyes, and respiratory tract [1] [2]

Safety and Handling FAQs
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¢ What are the primary health hazards of TBPH?

TBPH is a strong base and is corrosive. Contact with skin or eyes can cause severe burns. Inhalation

of mists or aerosols can irritate or damage the respiratory tract [1] [2].
e What personal protective equipment (PPE) should be used?

Always consult the specific Safety Data Sheet (SDS) for the product you are using. As a minimum,
wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat [3]. Based
on the corrosive hazard (H314), the SDS will likely recommend specific respiratory protection if there

is a risk of aerosol formation [3].
e How should TBPH be stored?

Store in a cool, well-ventilated area. Use a dedicated corrosive storage cabinet that complies with
safety standards like OSHA 1910.106 or EN 14470-1 [4]. Ensure the container is tightly closed and
clearly labeled.

¢ What should I do in case of a skin contact exposure?

Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water

for at least 15 minutes. Seek immediate medical attention [3].

TBPH Spill and Exposure Emergency Workflow

The diagram below outlines the critical first steps to take in case of accidental exposure or a spill.
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TBPH Spill or
Exposure Incident

Is it a personal
exposure or a spill?

Inhalation Skin Contact Eye Contact

Alert people in the area

Remove contaminated
clothing

Rinse cautiously with
water for several minutes

Move to fresh air

Wear appropriate PPE
(e.g., gloves, goggles)

Wash skin with

Seek immediate
plenty of water

medical attention

Seek medical attention

Contain the spill

Absorb with
inert material

Seek medical attention

Collect waste in
container for disposal

Ventilate area
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Experimental Protocols and Compliance

¢ Refer to the Safety Data Sheet (SDS): The most critical step is to obtain and thoroughly review the
SDS for the specific lot of TBPH you are using before starting any work [1] [3]. The SDS contains
detailed, manufacturer-specific information on hazards, first aid, fire-fighting measures, and safe
storage.

e Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
accessible within the immediate work area and are tested regularly according to ANSI/ISEA Z358.1
standards [4].

¢ Spill Kit: Maintain a spill kit suitable for corrosive liquids readily available. The kit should include inert
absorbent materials, neutralizers if recommended for this chemical, personal protective equipment,
and disposal containers [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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